Cas no 7004-98-0 (Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-)

Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)- structure
7004-98-0 structure
Product Name:Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-
CAS No:7004-98-0
MF:C19H26O3
MW:302.407946109772
CID:563801
PubChem ID:244809
Update Time:2025-04-19

Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)- Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-
    • 3-Methoxyestra-1,3,5(10)-triene-16.α.,17.α.-diol
    • EPIMESTROL
    • 16H-androst-4-eno[17,16-c]azeto[1,2-b]pyrazole-3,3''-dione
    • 2-(2,6-dibromo-4-methylphenoxy)-N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]acetohydrazide
    • AC1OBJ1I
    • AGN-PC-00H5G7
    • 3-Methoxy)estra-1,3,5(10)-triene-16alpha,17alpha-diol
    • 3-Methoxy-17-epiestriol
    • NSC 55975
    • Org 817
    • Stimovul
    • NS00080696
    • 7004-98-0
    • CHEBI:34738
    • Epimestrolum [INN-Latin]
    • DB13386
    • NSC55975
    • CHEMBL2106236
    • EPIMESTROL [USAN]
    • (8R,9S,13S,14S,16R,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
    • EPIMESTROL [MART.]
    • UNII-7IVE3SDZ38
    • 3-Methoxyestra-1,3,5(10)-triene-16alpha,17alpha-diol
    • Q5383041
    • Estra-1,3,5(10)-triene-16alpha,17alpha-diol, 3-methoxy-
    • Epimestrolo [DCIT]
    • Stimuvol
    • ORG-817
    • 7IVE3SDZ38
    • Estra-1,5(10)-triene-16,17-diol, 3-methoxy-, (16.alpha.,17.alpha.)-
    • NSC-55975
    • Epimestrol (USAN/INN)
    • Epimestrolo
    • Epimestrolum
    • Epimestrol [USAN:INN:BAN]
    • EPIMESTROL [INN]
    • EPIMESTROL [MI]
    • 3-Methoxyestra-1,5(10)-triene-16.alpha.,17.alpha.-diol
    • Estra-1,3,5(10)-triene-16,17-diol, 3-methoxy-, (16alpha,17alpha)-
    • EPIMESTROL [WHO-DD]
    • SCHEMBL554257
    • DTXSID90859807
    • Estra-1,5(10)-triene-16.alpha.,17.alpha.-diol, 3-methoxy-
    • D04021
    • EINECS 230-278-0
    • Estra-1,3,5(10)-triene-16,17-diol, 3-methoxy-, (16.alpha.,17.alpha.)-
    • Inchi: 1S/C19H26O3/c1-19-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(19)10-17(20)18(19)21/h4,6,9,14-18,20-21H,3,5,7-8,10H2,1-2H3
    • InChI Key: UHQGCIIQUZBJAE-UHFFFAOYSA-N
    • SMILES: COC1C=C2C(C3C(CC2)C2C(C(C(C2)O)O)(C)CC3)=CC=1

Computed Properties

  • Exact Mass: 302.18800
  • Monoisotopic Mass: 302.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 159 ºC
  • Boiling Point: 450.8°C at 760 mmHg
  • Flash Point: 226.4°C
  • Refractive Index: 1.588
  • Solubility: Almost insoluble (0.01 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 2.88300
  • Specific Rotation: D20 +48° (chloroform)
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